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Compound of Interest

Compound Name: Magnesium citrate nonahydrate

Cat. No.: B1146017

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of magnesium
citrate nonahydrate (CAS Number: 153531-96-5), a key compound in pharmaceutical and
nutraceutical formulations. This document details its physicochemical characteristics, analytical
testing protocols, and biological mechanisms of action, presenting data in a clear and
accessible format for researchers and drug development professionals.

Physicochemical Properties

Magnesium citrate nonahydrate is a hydrated salt of magnesium with citric acid. Its physical
and chemical properties are critical for formulation development, ensuring product stability, and
predicting its behavior in biological systems.

General and Physical Properties

Magnesium citrate nonahydrate is a white or almost white, fine crystalline powder.[1][2] Key
physical properties are summarized in the table below.
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Property Value References
White or almost white, fine

Appearance _ [1][2]
crystalline powder.

Melting Point 184 °C [3][4]

> 350 °C [5]
Sparingly soluble in water.

B Practically insoluble in ethanol
Solubility [1][6]

(96%). Dissolves in dilute

hydrochloric acid.

pH (50 mg/mL suspension in

water)

5.0-9.0

[2]7]

Chemical and Molecular Properties

The chemical identity and structure of magnesium citrate nonahydrate are well-defined.

Property Value References
] Trimagnesium dicitrate
Chemical Name [5][8]
nonahydrate
CAS Number 153531-96-5 [5]119]
Molecular Formula Mg3(CeHs07)2:9H20 [2][5][10]
Molecular Weight 613.25 g/mol [51I81[10][9]
Magnesium Content (on dried
14.5% - 16.4% [11][12]

basis)

Loss on Drying (Water
Content)

24.0% - 28.0%

[2]7]

Analytical Protocols and Specifications

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2497697.htm
https://www.cdhfinechemical.com/images/product/specs/37_487381562_MAGNESIUMCITRATENONAHYDRATE_CASNO-153531-96-5_029098.pdf
https://www.carlroth.com/com/en/a-to-z/tri-magnesium-citrate-nonahydrate/p/3260.3
https://www.carlroth.com/fr/en/a-to-z/tri-magnesium-citrate-nonahydrate/p/3260.1
https://www.chemimpex.com/products/37173
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2497697.htm
https://dietarysupplements.alfa-chemistry.com/product/magnesium-citrate-nonahydrate-food-cas-153531-96-5-408859.html
https://www.cdhfinechemical.com/images/product/specs/37_487381562_MAGNESIUMCITRATENONAHYDRATE_CASNO-153531-96-5_029098.pdf
https://sdfine.com/magnesium-citrate-tribasic-nonahydrate-extrapure-39098-k05.html
https://www.benchchem.com/product/b1146017?utm_src=pdf-body
https://www.chemimpex.com/products/37173
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-citrate-nonahydrate
https://www.chemimpex.com/products/37173
https://www.merckmillipore.com/AF/en/product/sial/63067
https://www.cdhfinechemical.com/images/product/specs/37_487381562_MAGNESIUMCITRATENONAHYDRATE_CASNO-153531-96-5_029098.pdf
https://www.chemimpex.com/products/37173
https://www.scbt.com/p/magnesium-citrate-tribasic-nonahydrate-153531-96-5
https://www.chemimpex.com/products/37173
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-citrate-nonahydrate
https://www.scbt.com/p/magnesium-citrate-tribasic-nonahydrate-153531-96-5
https://www.merckmillipore.com/AF/en/product/sial/63067
https://img8.21food.cn/img/prodfile/2021/4/7/marryyuanmei0920039YP.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-magnesium-citrate-specifications-buyers-ro
https://www.cdhfinechemical.com/images/product/specs/37_487381562_MAGNESIUMCITRATENONAHYDRATE_CASNO-153531-96-5_029098.pdf
https://sdfine.com/magnesium-citrate-tribasic-nonahydrate-extrapure-39098-k05.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The quality and purity of magnesium citrate nonahydrate are ensured through a series of
analytical tests, many of which are outlined in pharmacopoeial monographs such as the United
States Pharmacopeia (USP) and the European Pharmacopoeia (EP).

Identification

Positive identification is typically achieved through qualitative tests for magnesium and citrate
ions.

Experimental Protocol: Identification of Magnesium and Citrate

e Magnesium: A solution of the substance (e.g., 10 mg/mL) will yield a positive test for
magnesium ions, typically through precipitation with a suitable reagent in an alkaline
medium.

o Citrate: An aqueous solution of the substance (e.g., 80 mg/mL) will respond to standard tests
for citrate, such as the formation of a white precipitate upon the addition of potassium
permanganate and mercuric sulfate followed by heating.[13]

Assay (Magnesium Content)

The magnesium content is a critical quality attribute and is determined by a complexometric
titration.

Experimental Protocol: Assay of Magnesium by Complexometric Titration

o Sample Preparation: Accurately weigh approximately 400 mg of magnesium citrate
nonahydrate and dissolve it in 50 mL of water.

o Buffering: Add 20 mL of an ammonia-ammonium chloride buffer solution to adjust the pH to
approximately 10.

¢ Indication: Add a small amount of a suitable indicator, such as Eriochrome Black T.

« Titration: Titrate the solution with a standardized 0.05 M solution of edetate disodium (EDTA)
until the endpoint is reached, indicated by a color change (typically from wine-red to blue).
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o Calculation: The magnesium content is calculated from the volume of EDTA solution
consumed, after correcting for any interfering ions like calcium.[13]

Sample Preparation Titration

Calculate Mg

Weigh' ~400an Dissolve in Add Ammonia Add Eriochrome Titrate with Endpoint: Content
Magnesium Citrate 50mL H20 Buffer (pH 10) Black T 0.05M EDTA Red to Blue

Click to download full resolution via product page

Assay Workflow for Magnesium Content

Impurity Profile

Pharmacopoeial standards set limits for various impurities to ensure the safety and quality of
the substance.

Impurity Limit (USP) Limit (EP)
Chloride (CI) < 0.05% -

Sulfate (SO4) <0.2% <0.2%
Arsenic (As) <3 ug/g -

Heavy Metals (as Pb) < 50 pg/g <10 ppm
Iron (Fe) < 200 pg/g <100 ppm
Calcium (Ca) <1.0% <0.2%

Note: The limits and test methods may vary between different editions of the pharmacopoeias.
[13][14][15]

Experimental Protocol: Limit Test for Heavy Metals (USP Method I)

o Test Preparation: Dissolve 0.4 g of the substance in 25 mL of water. Adjust the pH with

glacial acetic acid.
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e Procedure: The solution is treated with a thioacetamide-glycerin test solution and compared
to a lead standard solution. The intensity of the color produced in the test solution should not
exceed that of the standard.[13]

Biological Mechanism of Action

Magnesium citrate nonahydrate is utilized in medicine primarily as a saline laxative and as a
source of magnesium supplementation. Its biological effects are a consequence of the
properties of both the magnesium and citrate ions upon dissociation in the gastrointestinal
tract.

Osmotic Laxative Effect

The primary mechanism of action as a laxative is through osmosis. Once in the intestine, the
poorly absorbed magnesium and citrate ions create a hyperosmotic environment. This draws a
significant amount of water into the intestinal lumen from the surrounding tissues. The
increased water content softens the stool and increases its volume, which in turn stimulates
intestinal motility and promotes defecation. This effect is most pronounced when taken on an
empty stomach with a full glass of water.

Magnesium Absorption and Bioavailability

Magnesium citrate is considered a bioavailable form of magnesium. The citrate ion plays a
crucial role in enhancing the absorption of magnesium.

o Chelation and Solubility: Citrate is an organic acid that can chelate the magnesium ion. This
chelation process increases the solubility of magnesium in the intestinal tract, preventing its
precipitation and making it more available for absorption.

o Cellular Uptake: The absorption of magnesium in the intestines occurs via both paracellular
and transcellular pathways. The transcellular pathway involves specific protein channels,
primarily TRPM6 and TRPM7 (Transient Receptor Potential Melastatin). The higher
concentration of soluble magnesium ions resulting from the dissociation of magnesium
citrate facilitates its transport through these channels into the enterocytes.
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Mechanism of Magnesium Absorption

Conclusion
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Magnesium citrate nonahydrate (CAS: 153531-96-5) is a well-characterized compound with
established physicochemical properties and analytical methods for quality control. Its high
bioavailability, attributed to the role of the citrate ion in enhancing magnesium solubility, makes
it a valuable ingredient in pharmaceutical and nutraceutical products. A thorough understanding
of its properties and mechanisms of action is essential for the development of safe and
effective drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Magnesium Citrate
Nonahydrate (CAS: 153531-96-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146017#magnesium-citrate-nonahydrate-cas-
number-153531-96-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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